8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(5-tert-butyl-2-methoxyphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C21H31N3O5S/c1-6-11-24-18(25)21(22-19(24)26)9-12-23(13-10-21)30(27,28)17-14-15(20(2,3)4)7-8-16(17)29-5/h7-8,14H,6,9-13H2,1-5H3,(H,22,26)
• InChI Key: BOYUEGXNIKSJTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)C(C)(C)C)OC)NC1=O
• Molecular Formula: C21H31N3O5S
• Molecular Weight: 437.6 g/mol
• CAS No.: 1021265-15-5

Description

8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirocyclic compound featuring a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. Its structure includes a 5-tert-butyl-2-methoxybenzenesulfonyl group at the 8-position and a propyl substituent at the 3-position.

Biological Activity

The compound 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a member of the triazaspirodecane family and has garnered attention for its potential biological activities. This article reviews the synthesis, biological properties, and mechanisms of action associated with this compound, supported by relevant research findings.

• Molecular Formula: C18H26N4O4S
• Molecular Weight: 394.49 g/mol
• IUPAC Name: 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Synthesis

The synthesis of this compound involves several steps:

• Formation of the Triazaspiro Framework: The initial step typically involves the reaction of appropriate amines with cyclic ketones to form the triazaspiro structure.
• Sulfonylation: The introduction of the sulfonyl group is achieved through the reaction with sulfonyl chlorides derived from 5-tert-butyl-2-methoxybenzenesulfonic acid.
• Final Modifications: Additional functional groups are introduced to enhance biological activity and solubility.

Anticancer Properties

Research has demonstrated that compounds similar to 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibit significant cytotoxicity against various cancer cell lines. For instance:

• A study evaluated related triazole derivatives and found that certain analogs inhibited tumor growth in vitro against human cancer cell lines such as A549 and MCF7 .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Compounds within this class have shown effectiveness against various bacteria and fungi:

• Preliminary tests indicated that similar sulfonamide derivatives exhibited Minimum Inhibitory Concentration (MIC) values ranging from 3.9 to 31.5 µg/mL against Staphylococcus aureus .

The biological activity of 8-(5-tert-butyl-2-methoxybenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione may be attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition: The sulfonamide moiety can inhibit enzymes involved in folate synthesis, which is crucial for bacterial growth.
• Cell Cycle Disruption: By interfering with DNA synthesis or repair mechanisms in cancer cells, it may induce apoptosis or cell cycle arrest.

Case Study 1: Cytotoxicity Assessment

A recent study assessed the cytotoxic effects of various derivatives on cancer cell lines:

• Findings: Compounds similar to the target compound showed IC50 values indicating significant inhibition of cell proliferation in A549 cells (lung cancer) and MCF7 cells (breast cancer), suggesting a promising avenue for therapeutic development.

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties:

• Results: Several derivatives demonstrated potent activity against Gram-positive bacteria with varying degrees of effectiveness against Gram-negative strains.

Comparative Analysis

Compound Name	Structure Features	Anticancer Activity	Antimicrobial Activity
Compound A	Triazole derivative	High	Moderate
Compound B	Sulfonamide derivative	Moderate	High
Target Compound	Triazaspiro structure	Promising	Potential

Comparison with Similar Compounds

Key Findings :

• Sulfonyl-containing derivatives (e.g., the target compound) exhibit stronger electron-withdrawing effects and hydrogen-bonding capacity compared to ether or alkyl-linked analogs .
• The tert-butyl group in the target compound and Compound 8 enhances steric shielding, which could mitigate oxidative metabolism .

Substituent Variations at the 3-Position

The 3-position substituent influences solubility and steric interactions.

Compound Name	3-Position Substituent	Key Features	Reference
Target compound	Propyl	Moderate hydrophobicity; balances lipophilicity and solubility	N/A
Compound 14 ()	3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl	Bulky piperazine moiety introduces basicity and potential for secondary interactions (e.g., dopamine receptor binding)
Compound 56 ()	3-(Methylsulfonyl)propyl	Sulfonyl group increases polarity; may improve aqueous solubility but reduce blood-brain barrier penetration
Compound 12 ()	Diisopropyl	Highly branched alkyl groups; extreme hydrophobicity may limit bioavailability

Key Findings :

• Propyl substituents (as in the target compound) offer a balance between hydrophobicity and conformational flexibility, whereas bulky groups (e.g., diisopropyl in ) may hinder absorption .